Cas no 94818-84-5 (phenacein)

• Product Name: phenacein
• CAS No: 94818-84-5
• MF: C₁₃H₈N₂O₄
• MW: 256.209
• CID: 1001279
• PubChem ID: 135532321
• Update Time: 2024-03-01

phenacein Chemical and Physical Properties

Names and Identifiers

• phenacein
• 6-hydroxy-3-oxo-5H-phenazine-1-carboxylic acid
• 3,6-Dihydroxy-1-phenazinecarboxylic acid
• 3,6-dihydroxy-1-phenazine carboxylic acid
• 1-Phenazinecarboxylic acid, 3,6-dihydroxy-
• 6-HYDROXY-3-OXO-3,5-DIHYDROPHENAZINE-1-CARBOXYLIC ACID
• CID 135532321
• 3,6-dihydroxyphenazine-1-carboxylic acid
• SCHEMBL7326602
• CHEBI:222740
• 94818-84-5
• DTXSID90915295

• Inchi： 1S/C13H8N2O4/c16-6-4-7(13(18)19)11-9(5-6)15-12-8(14-11)2-1-3-10(12)17/h1-5,16-17H,(H,18,19)
• InChI Key： NPAICBCRXGSAJJ-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=C1N=C1C=C(C=C(C(=O)O)C1=N2)O

Computed Properties

• Exact Mass: 256.04840674g/mol
• Monoisotopic Mass: 256.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phenazines and derivatives